Cas no 30470-15-6 (Butanoic acid,4-(1-oxobutoxy)-)

• Product Name: Butanoic acid,4-(1-oxobutoxy)-
• CAS No: 30470-15-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 297763
• PubChem ID: 57228923
• Update Time: 2025-11-02

Butanoic acid,4-(1-oxobutoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(1-oxobutoxy)-
• Butyricacid, 4-hydroxy-, butyrate (8CI)
• 4-Hydroxybutyric acid butyrate
• EN300-25390856
• 4-(butanoyloxy)butanoic acid
• SCHEMBL3327480
• Butanoic acid, 4-(1-oxobutoxy)-
• 30470-15-6

• Inchi： 1S/C8H14O4/c1-2-4-8(11)12-6-3-5-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： ZPQSIEHAZYDJOH-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-50 °C
• Boiling Point: 299.0±23.0 ºC (760 Torr),
• Flash Point: 117.3±16.1 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanoic acid,4-(1-oxobutoxy)-

Comprehensive Guide to Butanoic acid,4-(1-oxobutoxy)- (CAS No. 30470-15-6): Properties, Applications, and Industry Insights

Butanoic acid,4-(1-oxobutoxy)- (CAS No. 30470-15-6) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This ester derivative, also known as butyryloxybutyric acid, plays a crucial role in sectors ranging from flavor and fragrance to advanced material synthesis. With the increasing demand for sustainable and high-performance chemicals, understanding the unique properties of Butanoic acid,4-(1-oxobutoxy)- becomes essential for professionals across multiple disciplines.

The molecular structure of Butanoic acid,4-(1-oxobutoxy)- combines both ester and carboxylic acid functionalities, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential as a green chemistry building block, particularly in the development of biodegradable polymers and environmentally friendly solvents. As industries shift toward more sustainable practices, compounds like Butanoic acid,4-(1-oxobutoxy)- are becoming increasingly valuable for their balance between performance and environmental considerations.

In the flavor and fragrance industry, Butanoic acid,4-(1-oxobutoxy)- contributes to complex aroma profiles, often serving as a precursor for fruity and buttery notes. Its controlled release properties make it particularly useful in food applications where sustained flavor delivery is desired. The compound's stability under various pH conditions has led to innovative applications in functional food ingredients and nutraceutical formulations, addressing growing consumer demand for enhanced food experiences.

The pharmaceutical sector has shown increasing interest in Butanoic acid,4-(1-oxobutoxy)- derivatives for their potential as prodrug candidates. Researchers are exploring its ester linkage as a means to improve drug solubility and bioavailability, particularly for compounds with poor absorption characteristics. This aligns with current pharmaceutical trends focusing on drug delivery optimization and formulation science advancements.

From a materials science perspective, Butanoic acid,4-(1-oxobutoxy)- serves as a valuable monomer for specialty polymers. Its bifunctional nature allows for the creation of novel polyesters with tailored properties, meeting the needs of industries requiring biodegradable packaging materials and specialty coatings. The compound's compatibility with various polymerization techniques makes it particularly attractive for researchers developing next-generation sustainable materials.

Quality control and analytical characterization of Butanoic acid,4-(1-oxobutoxy)- typically involve advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy). These methods ensure the compound meets stringent purity requirements for different applications. Recent advancements in analytical chemistry instrumentation have significantly improved the detection and quantification of Butanoic acid,4-(1-oxobutoxy)- in complex matrices.

The global market for Butanoic acid,4-(1-oxobutoxy)- reflects broader trends in specialty chemicals, with growth driven by increasing demand from Asia-Pacific manufacturing hubs. Market analysts project steady expansion as new applications emerge in green chemistry initiatives and bio-based product development. Understanding regional regulatory frameworks remains crucial for companies looking to commercialize products containing this compound.

Storage and handling of Butanoic acid,4-(1-oxobutoxy)- require standard chemical safety protocols, with particular attention to moisture control and temperature management. While not classified as hazardous under normal conditions, proper chemical storage best practices should always be followed to maintain product integrity and ensure workplace safety.

Future research directions for Butanoic acid,4-(1-oxobutoxy)- include exploring its potential in biofuel additives and renewable energy applications. The compound's unique chemical properties position it as a candidate for various sustainable technology solutions, particularly in energy storage and conversion systems. These developments align with global efforts to transition toward more sustainable industrial practices.

For researchers and industry professionals seeking detailed technical information about Butanoic acid,4-(1-oxobutoxy)-, comprehensive spectral databases and chemical property references are available through major scientific publishers and chemical registries. Staying informed about the latest research findings and patent developments can provide valuable insights into emerging applications for this versatile compound.